2-(4-methyl-1H-pyrazol-1-yl)-4,6-diphenylpyrimidine

• IUPAC Name: 2-(4-methylpyrazol-1-yl)-4,6-diphenylpyrimidine
• InChI: InChI=1S/C20H16N4/c1-15-13-21-24(14-15)20-22-18(16-8-4-2-5-9-16)12-19(23-20)17-10-6-3-7-11-17/h2-14H,1H3
• InChI Key: UMODPOHVGSVALO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)C2=NC(=CC(=N2)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C20H16N4
• Molecular Weight: 312.4 g/mol

Description

Synthesis Analysis

The synthesis of 2-(4-Methyl-1H-pyrazol-1-yl)-4,6-diphenylpyrimidine and its derivatives involves complex reactions, highlighting the compound's foundational chemistry. For example, Bushuev et al. (2006) synthesized Cu(II) and Cu(I) complexes with a closely related compound, showcasing the diverse potential of pyrazole-pyrimidine compounds in catalytic activity, particularly in ethylene polymerization (Bushuev et al., 2006).

Molecular Structure Analysis

The molecular structure of these compounds is determined through various methods, including X-ray diffraction. The study by Bushuev et al. reveals how the molecules are coordinated in a bidentate-cyclic mode through the N2 atom of the pyrazole and N1 atom of the pyrimidine rings, forming a distorted tetrahedron with halide ions (Bushuev et al., 2006).

Chemical Reactions and Properties

Research into the chemical reactions and properties of 2-(4-Methyl-1H-pyrazol-1-yl)-4,6-diphenylpyrimidine derivatives illustrates the compound's reactivity and potential applications. For instance, the reaction mechanisms and catalytic activities of such compounds in processes like ethylene polymerization highlight their significance in chemical synthesis and industry (Bushuev et al., 2006).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting points, and crystalline structure, are crucial for understanding their behavior in various conditions and potential for material science applications. However, specific studies focusing solely on the physical properties of 2-(4-Methyl-1H-pyrazol-1-yl)-4,6-diphenylpyrimidine were not identified in the current literature search.

Chemical Properties Analysis

The chemical properties, including reactivity with other compounds, stability under different conditions, and potential for forming complexes, are vital for pharmaceutical and material science applications. The synthesis and structure elucidation of Cu(II) and Cu(I) complexes provide insight into the chemical versatility and reactivity of pyrazole-pyrimidine compounds (Bushuev et al., 2006).

Mechanism of Action

Mode of Action

It is hypothesized that the compound interacts with its targets, leading to changes in cellular processes . .

Biochemical Pathways

The compound’s effect on downstream pathways will depend on its specific targets, which are currently unknown .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 2-(4-methyl-1H-pyrazol-1-yl)-4,6-diphenylpyrimidine are not well-studied. These properties will significantly impact the compound’s bioavailability, efficacy, and safety profile. Further pharmacokinetic studies are needed to understand these aspects .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 2-(4-methyl-1H-pyrazol-1-yl)-4,6-diphenylpyrimidine. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s interaction with its targets and its overall effectiveness .